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Compound of Interest

Compound Name: UPF 1069

Cat. No.: B1683455 Get Quote

UPF 1069 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of UPF 1069, a selective PARP-2

inhibitor. Here you will find troubleshooting advice, frequently asked questions, and detailed

experimental protocols to ensure successful experimental outcomes.

Troubleshooting Guide: Common Solubility Issues
Q1: My UPF 1069 is not fully dissolving in DMSO, or it precipitated out of solution. What should

I do?

A1: This is a common issue that can often be resolved with the following steps:

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air.[1] Water-logged DMSO has a significantly reduced ability to dissolve many

organic compounds, including UPF 1069.[1] Always use a fresh, unopened bottle or a

properly stored anhydrous grade of DMSO.

Gentle Warming: Gently warm the solution in a water bath (e.g., 37°C). This can increase the

kinetic energy of the molecules and facilitate dissolution. Avoid excessive heat, which could

degrade the compound.

Sonication: Use a bath sonicator to provide mechanical agitation.[2] Sonication can help

break up clumps of powder and enhance the interaction between the solvent and the

compound.[2]
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Vortexing: For smaller volumes, vigorous vortexing can also aid in dissolving the compound.

Q2: I observed precipitation or phase separation when preparing an aqueous-based

formulation for in vivo studies. How can I prevent this?

A2: When preparing formulations with co-solvents for in vivo use, the order of solvent addition

and thorough mixing at each step are critical.

Sequential Solvent Addition: Always add the solvents in the specified order. A common

formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2][3] Start by

dissolving the UPF 1069 in DMSO first to create a concentrated stock solution. Then, add

the PEG300 to the DMSO stock and mix thoroughly until the solution is clear. Next, add the

Tween-80 and mix again until clear. Finally, slowly add the saline while mixing.[1]

Ensure Clarity at Each Step: Do not proceed to the next solvent until the current mixture is a

clear solution.[1] If precipitation occurs, you may need to optimize the solvent ratios or use

gentle warming or sonication as described above.

Immediate Use: It is recommended to prepare these working solutions fresh and use them

immediately to prevent the compound from precipitating out over time.[2]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for UPF 1069?

A1: The most recommended solvent for preparing stock solutions of UPF 1069 is dimethyl

sulfoxide (DMSO).[4][5] It is soluble in DMSO at high concentrations.[3] For in vitro assays, the

final concentration of DMSO in the cell culture medium should be kept low (typically ≤0.1% to

0.5%) to avoid solvent-induced toxicity.[6] For in vivo studies, a co-solvent system is often

required.[2][3]

Q2: How should I prepare a stock solution of UPF 1069?

A2: To prepare a stock solution, dissolve the solid UPF 1069 in fresh, anhydrous DMSO to your

desired concentration (e.g., 10 mM or higher).[6] Ensure the compound is fully dissolved by

vortexing and, if necessary, gentle warming or sonication.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/upf%201069
https://www.medchemexpress.com/UPF-1069.html
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.selleckchem.com/products/upf-1069.html
https://www.selleckchem.com/products/upf-1069.html
https://www.targetmol.com/compound/upf%201069
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://bpsbioscience.com/upf-1069
https://www.apexbt.com/upf-1069.html
https://www.medchemexpress.com/UPF-1069.html
https://www.benchchem.com/pdf/Parp1_IN_19_solubility_and_preparation_for_in_vitro_assays.pdf
https://www.targetmol.com/compound/upf%201069
https://www.medchemexpress.com/UPF-1069.html
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/pdf/Parp1_IN_19_solubility_and_preparation_for_in_vitro_assays.pdf
https://www.targetmol.com/compound/upf%201069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How should I store UPF 1069 solutions?

A3: Solid UPF 1069 should be stored at -20°C for long-term stability (up to 3 years).[3] Stock

solutions prepared in DMSO should be aliquoted into smaller volumes to avoid repeated

freeze-thaw cycles and stored at -80°C for up to 2 years or -20°C for up to 1 year.[3] Aqueous-

based solutions for in vivo use should not be stored for more than one day.[4]

Q4: What is the biological activity of UPF 1069?

A4: UPF 1069 is a potent and selective inhibitor of poly-(ADP-ribose) polymerase 2 (PARP-2).

[5] It has an IC50 of approximately 0.3 µM for PARP-2 and is about 27-fold more selective for

PARP-2 over PARP-1 (IC50 ≈ 8 µM).[3][4][5]

Quantitative Solubility Data
The following table summarizes the reported solubility of UPF 1069 in various solvents.

Solvent/Formulation Reported Concentration Notes

DMSO ≥ 100 mg/mL (358.05 mM)

Hygroscopic DMSO can

significantly impact solubility;

use newly opened DMSO.[3]

DMSO 56 mg/mL (200.5 mM)

Moisture-absorbing DMSO

reduces solubility. Please use

fresh DMSO.[1]

DMSO 27.9 mg/mL (99.9 mM) Sonication is recommended.[2]

Ethanol ≥6.73 mg/mL
Gentle warming and sonication

may be required.[5]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (8.95 mM)

A clear solution can be

achieved.[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (8.95 mM)
A clear solution can be

achieved.[3]

Water Insoluble [1]
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Experimental Protocols
Protocol 1: Preparation of UPF 1069 Stock Solution for
In Vitro Assays

Weigh the desired amount of solid UPF 1069 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO to

your weighed UPF 1069).

Vortex the solution thoroughly until the solid is completely dissolved.

If necessary, gently warm the tube in a 37°C water bath or sonicate for short intervals until

the solution is clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Protocol 2: Preparation of UPF 1069 Formulation for In
Vivo Administration
This protocol is for preparing a 1 mL working solution with a final concentration of ≥ 2.5 mg/mL.

[3]

Prepare a concentrated stock solution of UPF 1069 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 100 µL of the 25 mg/mL UPF 1069 DMSO stock solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 to the mixture and mix again until a clear solution is obtained.

Slowly add 450 µL of saline to the mixture while continuously mixing to bring the final volume

to 1 mL.
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Ensure the final solution is clear and free of precipitation before administration. This

formulation should be used immediately.[2]
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Caption: UPF 1069 selectively inhibits PARP-2, impacting DNA repair and AR signaling.
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Caption: Workflow for preparing UPF 1069 solutions for in vitro and in vivo use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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